Cas no 222168-29-8 (1,6-Naphthyridine, 7-phenyl-)

1,6-Naphthyridine, 7-phenyl- structure
1,6-Naphthyridine, 7-phenyl- structure
Product Name:1,6-Naphthyridine, 7-phenyl-
CAS No:222168-29-8
MF:C14H10N2
MW:206.242602825165
CID:1411670
PubChem ID:15442245
Update Time:2025-04-20

1,6-Naphthyridine, 7-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Naphthyridine, 7-phenyl-
    • 7-phenyl-1,6-naphthyridine
    • SMR001370612
    • 222168-29-8
    • HMS2198D08
    • SCHEMBL5305440
    • CHEMBL235399
    • DB-318347
    • MLS002402844
    • MNKQPAXKRYEBQA-UHFFFAOYSA-N
    • BDBM50224935
    • Inchi: 1S/C14H10N2/c1-2-5-11(6-3-1)13-9-14-12(10-16-13)7-4-8-15-14/h1-10H
    • InChI Key: MNKQPAXKRYEBQA-UHFFFAOYSA-N
    • SMILES: N1C=C2C=CC=NC2=CC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 206.0845
  • Monoisotopic Mass: 206.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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